Cas no 2918855-39-5 (N-(3,5-DimethylbenZyl)-4-methylbenZamide)

• Product Name: N-(3,5-DimethylbenZyl)-4-methylbenZamide
• CAS No: 2918855-39-5
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 6796432
• PubChem ID: 171366469
• Update Time: 2025-05-25

N-(3,5-DimethylbenZyl)-4-methylbenZamide Chemical and Physical Properties

Names and Identifiers

• 2918855-39-5
• N-(3,5-DimethylbenZyl)-4-methylbenZamide
• MFCD34782069

• Inchi： 1S/C17H19NO/c1-12-4-6-16(7-5-12)17(19)18-11-15-9-13(2)8-14(3)10-15/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key： TWGACNMEQFEBBO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)NCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(3,5-DimethylbenZyl)-4-methylbenZamide

N-(3,5-DimethylbenZyl)-4-methylbenZamide: A Comprehensive Overview

N-(3,5-DimethylbenZyl)-4-methylbenZamide, with the CAS number 2918855-39-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and functionalization.

The N-(3,5-DimethylbenZyl) group in this compound plays a crucial role in determining its electronic properties. Researchers have explored the influence of this substituent on the overall reactivity and stability of the molecule. Studies have shown that the presence of the 4-methylbenZamide moiety enhances the compound's ability to participate in intermolecular interactions, making it a promising candidate for applications in drug delivery systems and polymer chemistry.

Recent breakthroughs in computational chemistry have enabled scientists to predict the electronic structure of N-(3,5-DimethylbenZyl)-4-methylbenZamide with unprecedented accuracy. By employing density functional theory (DFT) calculations, researchers have identified key bonding patterns and electronic transitions within the molecule. These insights have paved the way for tailored synthesis strategies that optimize the compound's performance in specific applications.

One of the most exciting developments involving this compound is its use as a building block in advanced materials. For instance, N-(3,5-DimethylbenZyl)-4-methylbenZamide has been incorporated into self-healing polymers, where its unique bonding characteristics contribute to enhanced mechanical properties and durability. This application underscores the importance of understanding the molecular architecture of such compounds in designing next-generation materials.

Furthermore, the compound's role in catalysis has been a focal point of recent investigations. By modifying the N-(3,5-DimethylbenZyl) group, researchers have developed catalysts with improved activity and selectivity in organic transformations. These findings highlight the versatility of N-(3,5-DimethylbenZyl)-4-methylbenZamide as a platform for developing novel catalytic systems.

In conclusion, N-(3,5-DimethylbenZyl)-4-methylbenZamide (CAS 2918855-39-5) stands as a testament to the ingenuity of modern chemical research. Its structural features and functional versatility continue to inspire innovative applications across diverse scientific disciplines. As research progresses, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.